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Compound of Interest

1-Ethoxy-2,3-difluoro-4-(trans-4-
Compound Name:
propylcyclohexyl)benzene

Cat. No.: B065174

A comprehensive review of scientific and toxicological literature reveals a significant lack of
data on a substance referred to as "EDPrB" or "ethyl-delta-9-tetrahydrocannabinol-propanoate-
butanoate." As of this writing, no toxicological profile, health risk assessment, or established
experimental protocols associated with this specific compound are available in the public
domain. This prevents the creation of an in-depth technical guide as requested.

Searches for "EDPrB" and its expanded chemical name across multiple scientific databases did
not yield any relevant studies on its toxicological effects, such as LD50 (median lethal dose),
NOAEL (No-Observed-Adverse-Effect Level), or LOAEL (Lowest-Observed-Adverse-Effect
Level). Furthermore, there is no information regarding its absorption, distribution, metabolism,
and excretion (ADME) properties, which are crucial for understanding the potential health risks
of any chemical substance.

While the provided name contains "ethyl-delta-9-tetrahydrocannabinol,” a known derivative of
A®°-tetrahydrocannabinol (THC), the principal psychoactive constituent of cannabis, the full
chemical name "ethyl-delta-9-tetrahydrocannabinol-propanoate-butanoate™ does not
correspond to a recognized chemical structure in standard chemical databases like PubChem.
The name appears to be a non-standard or potentially erroneous chemical nomenclature. A
search for "ethyl-delta-9-tetrahydrocannabinol” does identify a compound in the PubChem
database, but no associated toxicological studies were found[1].
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Without primary research data, it is impossible to fulfill the core requirements of generating
quantitative data tables, detailing experimental protocols, or creating diagrams of signaling
pathways. The development of a toxicological profile is contingent on the availability of peer-
reviewed studies that investigate the substance's effects in biological systems.

For researchers, scientists, and drug development professionals interested in the toxicological
profile of novel cannabinoid derivatives, the absence of data on "EDPrB" underscores the need
for foundational research. Any investigation into a new chemical entity would need to begin with
basic in vitro and in vivo studies to characterize its potential toxicity.

Conclusion: The requested in-depth technical guide on the toxicological profile and potential
health risks of EDPrB exposure cannot be provided. The substance, as named, is not
documented in the available scientific and toxicological literature. Further clarification of the
chemical structure and nomenclature would be necessary before any meaningful toxicological
assessment could be initiated.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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